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Compound of Interest

Compound Name: Butyl Oleate

Cat. No.: B086557

For Researchers, Scientists, and Drug Development Professionals

This guide offers an in-depth, objective comparison of two frequently utilized emollients in the
cosmetics and pharmaceutical sectors: Butyl Oleate and Isopropyl Myristate. The subsequent
sections will explore their physicochemical characteristics, compare their performance
attributes with supporting experimental data, and outline the methodologies for key
experiments.

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of these esters is
fundamental to predicting their behavior in formulations. The following table summarizes the
key physical and chemical characteristics of Butyl Oleate and Isopropyl Myristate.
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Property

Butyl Oleate

Isopropyl Myristate

Molecular Formula

C22H4202[1][2]

C17H3402[3]

Molecular Weight 338.57 g/mol [1][2] 270.45 g/mol
o Colorless, practically odorless,
Appearance Pale yellow, clear oily liquid o
oily liquid

Insoluble in water; Soluble in Insoluble in water; Soluble in
Solubility most organic solvents, acetone, chloroform, ethanol,

alcohols, ethers, and oils. and most organic solvents.
Viscosity Data not consistently available  ~6-8 mPa-s at 25°C
Density ~0.87 g/cm? at 15°C ~0.85-0.86 g/cm3 at 20°C
Melting Point -26.4 °C Approximately -3°C to 3°C

. ) Approximately 167°C at 10

Boiling Point 228 °C at 15 mmHg

mmHg

Performance Comparison in Cosmetic Formulations

The choice of emollient is a critical factor that influences the sensory experience, stability, and

efficacy of the final product. This section details the performance differences between Butyl

Oleate and Isopropyl Myristate.

Emolliency and Skin Feel

Both Butyl Oleate and Isopropyl Myristate are effective emollients that soften and smooth the

skin's surface. However, they impart distinct tactile profiles to cosmetic formulations.

 |Isopropyl Myristate: Isopropyl Myristate is well-known for providing a lightweight, non-greasy,

and silky feel to the skin. It is characterized by its excellent spreadability and rapid

absorption, which makes it a popular choice for elegant lotions, serums, and facial care

products where a non-sticky residue is desired.

o Butyl Oleate: Butyl Oleate is described as having a more substantive and lubricating feel. It

is used as an emollient in creams and lotions to provide a smooth texture.
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Skin Penetration Enhancement

A key function of some emollients is to enhance the penetration of active ingredients into the
skin, which is particularly important for transdermal and topical drug delivery systems.

 |sopropyl Myristate: Isopropyl Myristate is widely recognized as a skin penetration enhancer.
Its mechanism of action involves disrupting the lipid structure of the stratum corneum, which
increases the permeation of active ingredients into deeper skin layers.

« Butyl Oleate: Butyl Oleate also has the capacity to act as a percutaneous absorption
enhancer. It is thought to work by disrupting the lipid structure of the stratum corneum,
allowing for increased drug permeation.

Experimental Data Summary

The following table presents representative data from an in-vitro study comparing the
penetration enhancing effects of Isopropyl Myristate and Oleic Acid (a component of Butyl
Oleate) on the diffusion of Meloxicam.

Formulation with Isopropyl Formulation with Oleic

Parameter . .

Myristate (1-10% wiw) Acid (5-20% wiw)
Highest Flux (ug/cm?/h) 83.789 84.405
Cumulative Amount Permeated -~

Not specified 720.50 + 1.93
(Hg/lcm?)
Enhancement Ratio Not specified 1.070

Note: This data is from a study on Meloxicam transdermal patches and may not be directly
representative for all active ingredients or formulation types.

Experimental Protocols

To ensure the generation of reliable and comparable data, the use of standardized
experimental protocols is crucial.

In-Vitro Skin Permeation Study
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This experiment is designed to assess the rate and extent of an active ingredient's penetration
through the skin from a topical formulation.

Excised Skin Preparation

'

Mounting on Franz Diffusion Cell

'

Topical Formulation Application

'

Receptor Fluid Sampling at Intervals

'

Sample Analysis (e.g., HPLC)

'

Permeation Parameter Calculation

Click to download full resolution via product page
Caption: Workflow of an in-vitro skin permeation study.
Methodology:

o Skin Preparation: Full-thickness skin from a suitable animal model (e.g., pig) or human
cadaver is excised and prepared to a uniform thickness.

e Mounting: The prepared skin is mounted between the donor and receptor compartments of a
Franz diffusion cell.
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» Application: A precise amount of the test formulation is applied to the surface of the stratum
corneum in the donor compartment.

o Sampling: The receptor fluid is maintained at a constant temperature and stirred. Samples
are withdrawn at predetermined time points.

e Analysis: The concentration of the active ingredient in the collected samples is quantified
using a validated analytical method, such as High-Performance Liquid Chromatography
(HPLC).

o Calculation: The cumulative amount of the active ingredient permeated per unit area is
plotted against time to determine the flux and other permeation parameters.

Sensory Panel Evaluation

This protocol is used to obtain quantitative and qualitative data on the sensory attributes of a
cosmetic formulation as perceived by human subjects.

—b{ Define Evaluation Protocol

Recruit & Train Panelists e ——

—b{ Standardized Product Application

—b{ Scoring on Standardized Scales

Sensory Attribute Evaluation Statistical Data Analysis

Click to download full resolution via product page
Caption: Logical flow of a sensory panel evaluation.
Methodology:

o Panelist Recruitment and Training: A panel of individuals is selected and trained to identify
and rate the intensity of specific sensory attributes.

» Protocol Definition: A clear protocol is established, defining the attributes to be evaluated
(e.g., spreadability, greasiness, absorbency, residue) and the rating scales to be used.

e Product Application: A standardized amount of each formulation is applied to a designated
area of the panelists' skin in a controlled environment.
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o Evaluation: Panelists evaluate the sensory characteristics at specified time points (e.g.,
immediately after application, after 5 minutes, after 20 minutes).

e Scoring: Panelists rate the intensity of each attribute on a predefined scale (e.g., a visual
analog scale or a labeled magnitude scale).

o Data Analysis: The collected data is statistically analyzed to identify significant differences in
the sensory profiles of the tested formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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